Cas no 78399-78-7 (m-Nitrobenzoic-d4 Acid)

• Product Name: m-Nitrobenzoic-d4 Acid
• CAS No: 78399-78-7
• MF: C₇H₅NO₄
• MW: 171.143548727036
• CID: 552940
• PubChem ID: 12200815
• Update Time: 2025-04-19

m-Nitrobenzoic-d4 Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic-2,3,4,6-d4acid, 5-nitro- (9CI)
• 3-NITROBENZOIC-D4 ACID
• m-Nitrobenzoic-d4 Acid
• HY-Y1313S
• 2,3,4,6-Tetradeuterio-5-nitrobenzoic acid
• 3-Nitrobenzoic acid-d4
• 78399-78-7
• D99752
• SCHEMBL12418888
• 3-nitro(?H?)benzoic acid
• CS-0608614

• Inchi： 1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)/i1D,2D,3D,4D
• InChI Key： AFPHTEQTJZKQAQ-RHQRLBAQSA-N
• SMILES： OC(C1C([2H])=C([2H])C([2H])=C(C=1[2H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.04696462g/mol
• Monoisotopic Mass: 171.04696462g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives